Cas no 2171808-00-5 (5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic acid
• CAS No: 2171808-00-5
• MF: C₂₅H₂₅N₃O₆
• MW: 463.482506513596
• CID: 6079927
• PubChem ID: 165805989
• Update Time: 2025-10-29

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic acid
• EN300-1552864
• 2171808-00-5
• 5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C25H25N3O6/c1-15(10-11-22(29)26-12-21-23(24(30)31)27-14-34-21)28-25(32)33-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20H,10-13H2,1H3,(H,26,29)(H,28,32)(H,30,31)
• InChI Key： IZXRBGNRRBETQF-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(NCC1=C(C(=O)O)N=CO1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.17433553g/mol
• Monoisotopic Mass: 463.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 131Ų

Additional information on 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic acid

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic Acid: A Comprehensive Overview

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic acid, with CAS Registry Number 2171808-00-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a 1,3-oxazole ring system. The Fmoc group, a well-known protecting group in peptide synthesis, adds functional versatility to the molecule, making it a valuable tool in various chemical and biochemical applications.

The core structure of this compound consists of a 1,3-oxazole ring, a five-membered heterocyclic compound with two double bonds. Attached to this ring is a carboxylic acid group at the 4-position and a pentanamide methyl group at the 5-position. The pentanamide group is further substituted with an Fmoc-amino group at the 4-position of the pentane chain. This intricate architecture allows for diverse interactions and reactivity, making the compound suitable for applications ranging from drug delivery systems to advanced materials development.

Recent studies have highlighted the potential of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic acid in the field of bioconjugation. Researchers have explored its ability to serve as a linker in peptide-based therapeutics, where the Fmoc group can be selectively removed under specific conditions to expose reactive amino groups for further modification. This property is particularly advantageous in the synthesis of complex biomolecules and targeted drug delivery systems.

In addition to its role in peptide chemistry, this compound has shown promise in materials science applications. The oxazole ring system contributes to the molecule's aromatic stability and electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in thin-film transistor (TFT) technology have incorporated similar oxazole-containing compounds as semiconducting layers due to their high charge carrier mobility and stability under ambient conditions.

The synthesis of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the oxazole ring through cyclization reactions and the subsequent functionalization with the Fmoc-amino pentanamide group. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency and selectivity of these transformations.

From an environmental standpoint, researchers have investigated the biodegradability and eco-friendliness of this compound. Studies indicate that under specific microbial conditions, the Fmoc group can be enzymatically cleaved, leading to partial degradation of the molecule. This property is crucial for applications where controlled release or biocompatibility is required.

In conclusion, 5-{4-({(9H-fluoren-9-yLMethOXYCarbO NYL}Amino)PentAnAmIDO Methyl}-1,3-OxAzOLE -4-CarBOXYLiC Acid, CAS No. 2171808 - 00 - 5, represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in contemporary chemical research and development.